Cas no 14639-25-9 (Chromium picolinate)

Chromium picolinate, also known as chromium picolinate \ chromium picolinate methyl, is a purplish red crystalline fine powder with good fluidity, stable at room temperature, slightly soluble in water, insoluble in ethanol, in which chromium is trivalent chromium. It is often used as food or drug additives

Chromium picolinate structure

Product Name:Chromium picolinate

CAS No:14639-25-9

Molecular Formula:C₁₈H₁₂CrN₃O₆

Molecular Weight:418.300485610962

MDL:MFCD00068715

CID:49885

Chromium picolinate Properties

Names and Identifiers

- Chromium Picolinate
- 2-PYRIDINECARBOXYLIC ACID CHROMIUM SALT
- ALPHA-PICOLINIC ACID CHROMIUM SALT
- CHROMIUM(III) PICOLINATE
- CHROMIUM(III) PYRIDINE-2-CARBOXYLATE
- CHROMIUM TRIPICOLINATE
- CHROMIUM, TRIS(2-PYRIDINECARBOXYLATO-N1,02)-
- PICOLINIC ACID CHROMIUM(3) SALT
- PICOLINIC ACID CHROMIUM(III) SALT
- PICOLINIC ACID CHROMIUM SALT
- PYRIDINE-2-CARBOXYLIC ACID CHROMIUM(III) SALT
- [TRIS(PYRIDIN-2-CARBOXYLATE)]CHROMIUM(III)
- chromium(iii)trispicolinate
- chromium2-pyridinecarboxylate
- tris(2-pyridinecarboxylato-n(1),o(2))-chromiu
- tris(picolinato)-chromiu
- ChromiumPiconilate
- Chromium, tris(2-pyridinecarboxylato-.kappa.N1,.kappa.O2)-
- CHROMIUMPICOLINATE,POWDER
- CHROME PICOLINATE
- CHROMIUM(III)PICOLINATE(P)
- Cr(pic)3,CrPic
- Cr(pic)3
- CrPic
- Ccris 8310
- Chromium benzoate
- Picolinate ChroMiuM
- Picolinic acid chrom
- CHROMIUM PICOLINATE NF
- chromiumpicolinate
- Chromium, tris(picolinato)-
- Chromium(III) trispicolinate
- C18H12CrN3O6
- Picolinic acid, chromium salt
- Chromium 2-pyridinecarboxylate
- chromium(3+) tripyridine-2-carboxylate
- 2-Pyridinecarboxylic acid, chromium salt
- S71T8B8Z6P
- chromium tris-picolinate
- DSSTox_CID_4831
- Picolini
- Chromium (III) picolinate
- +Expand
- MDL： MFCD00068715
- InChIKey： FGHZHYSEZTXICD-UHFFFAOYSA-K
- Inchi： 1S/3C6H5NO2.Cr/c3*8-6(9)5-3-1-2-4-7-5;/h3*1-4H,(H,8,9);/q;;;+9/p-3
- SMILES： O=C1C2C=CC=C[N+]=2[Cr+3]23(OC(=O)C4C=CC=C[N+]2=4)(OC(=O)C2C=CC=C[N+]3=2)O1

Computed Properties

Exact Mass: 418.01300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 0
Monoisotopic Mass: 418.013
Heavy Atom Count: 28
Complexity: 108
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 4
Topological Polar Surface Area: 159A^2
Isotope Atom Count: 0
Surface Charge: 0
Topological Polar Surface Area: 159

Experimental Properties

LogP: -1.66470
PSA: 159.06000
Merck: 2236
Boiling Point: 292.5ºC at 760 mmHg
Melting Point: No data available
Vapor Pressure: No data available
Flash Point: 130.7ºC
Color/Form: Violet red crystalline powder
Solubility: Slightly soluble in water, insoluble in ethanol

Chromium picolinate Security Information

Symbol: GHS07
RTECS：US5647790
WGK Germany：3
Safety Instruction： S22-S36/37/39
Risk Phrases：R20/21/22
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：room temp
Risk Phrases： 36/37/38
Signal Word：Warning

Chromium picolinate Customs Data

Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Chromium picolinate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003PCW-5g	Chromium(Iii) Pyridine-2-Carboxylate	14639-25-9	98%	5g	$12.00	2024-06-20
A2B Chem LLC	AB72032-5g	bis[(pyridin-2-yl)carbonyloxy]chromio pyridine-2-carboxylate	14639-25-9	95%	5g	$12.00	2024-04-20
Aaron	AR003PL8-1g	Chromium(Iii) Pyridine-2-Carboxylate	14639-25-9	96%	1g	$4.00
abcr	AB141096-5g	Picolinic acid chromium(III) salt, 97%; .	14639-25-9	97%	5g	€62.40
Chemenu	CM120985-100g	Chromium(III) Pyridine-2-carboxylate	14639-25-9	96%	100g	$322	2021-08-06
ChromaDex Standards	ASB-00003623-100-100mg	CHROMIUM(III)PICOLINATE)	14639-25-9		100mg	$114.00
eNovation Chemicals LLC	D755841-100g	Chromium(Iii) Pyridine-2-Carboxylate	14639-25-9	98%	100g	$190	2022-10-13
LKT Labs	C2965-5 g	Chromium Picolinate	14639-25-9	≥98%	5g	$63.80	2023-07-11
MedChemExpress	HY-125588-10mM*1mLinDMSO	Chromium picolinate	14639-25-9	99.40%	10mM*1mLinDMSO	￥550	2023-07-26
S e l l e c k ZHONG GUO	S6443-25mg	Chromium picolinate	14639-25-9	99.54%	25mg	¥794.66	2023-09-15